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Industrial Synthesis Routes for Phenelzine Sulfate

The following table summarizes two ethanol-free methods for the synthesis of Phenelzine Sulfate,

highlighting their key advantages for industrial production.

Method & Key
Reference

Key Starting
Materials

Primary
Solvents

Key
Steps

Reported
Yield

Major
Advantages

| Oxaziridine Method [1] | Phenethylamine, 3,3-Pentamethylene Oxaziridine [1] | Toluene, Isopropyl ether,

Isopropyl alcohol [1] | 1. Condensation 2. Hydrolysis & Purification 3. Salt Formation [1] | 73% (over 3

steps) [1] | Avoids alkyl halides; easy work-up; favorable for large scale [1] | | Acetone Azine Method [2] |

Phenethylamine, Acetone Azine, Ammonia [2] | Water, Benzene (or potential substitutes) [2] | 1.

Condensation & Rearrangement 2. By-product Recovery [2] | Information missing | Low-cost raw materials;

recrystallization reduces wastewater [2] |

Detailed Experimental Protocols

Protocol 1: Synthesis via 3,3-Pentamethylene Oxaziridine
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This method provides a high-yielding, scalable route that avoids the use of ethanol and alkyl halides [1].

Step 1: Preparation of N-cyclohexylidene-N’-phenethyl hydrazine (3)

Reaction: Add 3,3-pentamethylene oxaziridine (5000 ml, ~2 moles) to a suspension of
phenethylamine (337.5 g, 1.5 mol) in toluene (3400 ml) at 90°C over 5 minutes.

Work-up: React at 90°C for 30 minutes, then completely distill off the solvent.
Product: 403.7 g (84%) of an oily residue [1].

Step 2: Preparation of phenethyl hydrazine (4)

Reaction: Stir the intermediate (3) (403.7 g, 1.26 mol) in 20% hydrochloric acid (2500 ml) at an
elevated temperature.

Purification: Wash the mixture with toluene to remove impurities. Adjust the pH to 8.0 with
potassium carbonate solution and extract with isopropyl ether.

Product: After distilling off the solvent, 267.7 g (87%) of an oily residue (phenethyl hydrazine)
is obtained [1].

Step 3: Preparation of phenelzine sulfate (5)

Salt Formation: Dissolve phenethyl hydrazine (4) in isopropyl alcohol (2500 ml) and cool to 0-
5°C. Add sulfuric acid in isopropyl alcohol slowly with stirring.

Crystallization: Stir the mixture for 30 minutes, then add n-Heptane to precipitate the solid.
Isolation: Filter the solid, wash with cold isopropyl alcohol, and dry.

Product: Yellowish-white solid with a melting point of 164-166°C [1].
Characterization: ¹H-NMR (CDCl₃): δ 7.25-7.34 (m, 5H), 3.32-3.37 (t, 2H), 2.93-2.98 (t, 2H);

Mass (ES): m/z = 137.22 [1].

Protocol 2: Synthesis via Acetone Azine

This patent method utilizes low-cost raw materials and highlights reduced environmental impact [2].

Procedure:
Reaction: Use phenethylamine, acetone azine, and water as raw materials. Add excess
acetone azine and water to ensure the complete reaction of phenethylamine.

Work-up: After the reaction is complete, remove the water and excess acetone azine.
Isolation: The crude product can be recrystallized from ether to obtain pure Phenelzine (Nardil)

[2].
Note: This method is described in a patent, and specific quantitative details like temperature, time,

and yield are not provided in the available abstract. The patent mentions benzene for extraction, but
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alternative solvents should be evaluated for industrial safety [2].

Solvent Screening for the Oxaziridine Method

The researchers for the Oxaziridine method screened various solvents for the first step. The following table

shows that toluene provided the best balance of high yield and suitability for large-scale operations [1].

Solvent Temperature (°C) Reaction Time (min) Yield of Intermediate (%)

Toluene 90 30 84

PEG-600 100 30 72

Ethylene Glycol 100 30 70

Water 100 30 61

Methanol 70 30 63

Acetonitrile 70 30 66

Workflow Diagram of the Oxaziridine Method

The following diagram illustrates the streamlined workflow for the primary ethanol-free synthesis of

Phenelzine Sulfate.
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Phenethylamine

Step 1: Condensation
Toluene, 90°C, 30 min

Oxaziridine Toluene

N-cyclohexylidene-N’-phenethyl
hydrazine (Intermediate 3)

Step 2: Hydrolysis & Work-up
pH adjustment, Extraction

20% HCl

Phenethyl hydrazine
(Intermediate 4)

Step 3: Salt Formation
IPA, n-Heptane, 0-5°C

H₂SO₄ in IPA

Phenelzine Sulfate
(Final Product 5)

Click to download full resolution via product page

Key Considerations for Implementation

Solvent Selection: The Oxaziridine method successfully replaces ethanol with toluene, isopropyl
ether, and isopropyl alcohol, which is not classified as denatured ethanol and is acceptable for

pharmaceutical processes [1].
Process Efficiency: Both alternative methods address limitations of traditional routes that use alkyl

halides and hydrazine hydrate, which can be difficult to handle, require isolation of intermediates, and
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increase cycle time on a large scale [1] [3].

Safety & Compliance: While the Acetone Azine method reduces wastewater [2], the Oxaziridine
method offers a detailed, validated protocol with reported yields and characterization data [1]. All

solvents used should meet appropriate quality and regulatory standards for active pharmaceutical
ingredient (API) production.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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